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Compound of Interest

Compound Name: GSK2850163 hydrochloride

Cat. No.: B10799446 Get Quote

For researchers, scientists, and drug development professionals, the potent inhibitor of inositol-

requiring enzyme-1 alpha (IRE1α), GSK2850163 hydrochloride, requires stringent adherence

to safety protocols.[1] Due to conflicting classifications in Safety Data Sheets (SDS), a cautious

and comprehensive approach to safety is paramount.[1] While some suppliers classify it as

non-hazardous, others label it as a highly flammable liquid and vapor that can cause serious

eye irritation.[1] Therefore, a conservative approach that accounts for all potential risks is

recommended.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize

exposure risk when handling GSK2850163 hydrochloride.[1] The following table summarizes

the recommended PPE:
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Protection Type Recommended PPE
Specifications and Usage
Guidelines

Eye Protection
Safety glasses with side

shields or goggles.

Must be worn at all times in the

laboratory. Goggles are

required when there is a risk of

splashing.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves for integrity

before each use. Change

gloves frequently and

immediately if contaminated.[1]

It is recommended to use two

pairs of chemotherapy gloves

when handling antineoplastic

hazardous drugs.[2][3]

Skin and Body Protection Laboratory coat.

A flame-retardant lab coat is

recommended and should be

fully buttoned.[1] Gowns

should be shown to resist

permeability by hazardous

drugs.[2][3]

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required for

handling larger quantities or

when generating aerosols.

If ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.[1] For

activities with a risk of

aerosolization, a surgical N-95

respirator provides both

respiratory and splash

protection.[4]

Operational Plan for Handling
Engineering Controls:

Handle GSK2850163 hydrochloride in a well-ventilated area.[5]
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For procedures that may generate dust or aerosols, use a chemical fume hood.[1]

Ensure emergency exits and a risk-elimination area are established.[5]

Work Practices:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]

Wash hands thoroughly after handling.

Disposal Plan
Proper disposal of GSK2850163 hydrochloride and contaminated materials is critical to

prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused Product

Dispose of as hazardous waste. The material

can be sent to a licensed chemical destruction

plant or disposed of by controlled incineration

with flue gas scrubbing. Do not contaminate

water, foodstuffs, feed, or seed by storage or

disposal. Do not discharge to sewer systems.[5]

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.[1]

Contaminated PPE (e.g., gloves, lab coat)

Dispose of as hazardous waste. Do not launder

contaminated clothing with other lab or personal

items.[1]

Packaging

Containers can be triple-rinsed (or equivalent)

and offered for recycling or reconditioning.

Alternatively, the packaging can be punctured to

make it unusable for other purposes and then

be disposed of in a sanitary landfill. Controlled

incineration with flue gas scrubbing is possible

for combustible packaging materials.[5]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.[1]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[5]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Spills

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

hazardous waste disposal.[1] Ensure adequate

ventilation. Remove all sources of ignition.

Evacuate personnel to safe areas.[5]

Visual Guides
Experimental Workflow: Safe Handling of GSK2850163
Hydrochloride
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Workflow for Safe Handling of GSK2850163 Hydrochloride
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Caption: A step-by-step workflow for the safe handling of GSK2850163 hydrochloride.
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Logical Relationship: Hazard Mitigation Strategy

Hazard Mitigation Strategy for GSK2850163 Hydrochloride
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Caption: A logical diagram illustrating the strategy for mitigating hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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